Cas no 1805487-81-3 (Methyl 2-bromo-4-cyano-3-hydroxybenzoate)

• Product Name: Methyl 2-bromo-4-cyano-3-hydroxybenzoate
• CAS No: 1805487-81-3
• MF: C₉H₆BrNO₃
• MW: 256.052841663361
• CID: 4954596
• Update Time: 2025-10-28

Methyl 2-bromo-4-cyano-3-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-4-cyano-3-hydroxybenzoate

• Inchi： 1S/C9H6BrNO3/c1-14-9(13)6-3-2-5(4-11)8(12)7(6)10/h2-3,12H,1H3
• InChI Key： HFMMIQWBCJGROE-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C#N)C=CC=1C(=O)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: 2.4
• Topological Polar Surface Area: 70.3

Additional information on Methyl 2-bromo-4-cyano-3-hydroxybenzoate

Methyl 2-bromo-4-cyano-3-hydroxybenzoate (CAS No. 1805487-81-3): An Overview

Methyl 2-bromo-4-cyano-3-hydroxybenzoate (CAS No. 1805487-81-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, including a bromine atom, a cyano group, and a hydroxy group, exhibits a wide range of potential applications in drug discovery and advanced materials development.

The molecular formula of Methyl 2-bromo-4-cyano-3-hydroxybenzoate is C₉H₆BrNO₃, and its molecular weight is approximately 250.04 g/mol. The compound's structure can be visualized as a benzene ring substituted with a bromine atom at the 2-position, a cyano group at the 4-position, and a hydroxy group at the 3-position, with the methyl ester group attached to the carboxylic acid at the 1-position.

Recent studies have highlighted the potential of Methyl 2-bromo-4-cyano-3-hydroxybenzoate in various biological and chemical applications. One notable area of research is its use as an intermediate in the synthesis of pharmaceuticals. The presence of the bromine atom and cyano group provides valuable functional handles for further chemical modifications, making it an attractive starting material for the development of novel drugs.

In the context of medicinal chemistry, Methyl 2-bromo-4-cyano-3-hydroxybenzoate has been explored for its potential as an inhibitor of specific enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The researchers found that these derivatives could effectively disrupt signaling pathways involved in tumor growth and metastasis, suggesting their potential as lead compounds for further drug development.

Beyond its medicinal applications, Methyl 2-bromo-4-cyano-3-hydroxybenzoate has also shown promise in materials science. The unique combination of functional groups in this compound makes it suitable for the synthesis of advanced materials with tailored properties. For example, researchers at the University of California, Berkeley, have utilized this compound as a building block for the fabrication of conductive polymers and organic semiconductors. These materials have potential applications in electronic devices, such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs).

The synthetic route to Methyl 2-bromo-4-cyano-3-hydroxybenzoate involves several well-established chemical transformations. Typically, the synthesis begins with the bromination of salicylic acid to form 2-bromo-salicylic acid. This intermediate is then converted to its methyl ester derivative using methanol and an acid catalyst. The final step involves the introduction of the cyano group through a nucleophilic substitution reaction with cyanide ions.

The physical properties of Methyl 2-bromo-4-cyano-3-hydroxybenzoate are also noteworthy. It is a white crystalline solid with a melting point ranging from 150 to 155°C. The compound is moderately soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties make it suitable for various laboratory-scale experiments and industrial processes.

In terms of safety and handling, while Methyl 2-bromo-4-cyano-3-hydroxybenzoate is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn to prevent skin contact and inhalation. Additionally, it is recommended to handle this compound in a well-ventilated area to minimize exposure risks.

The future prospects for Methyl 2-bromo-4-cyano-3-hydroxybenzoate are promising. Ongoing research continues to uncover new applications and derivatives of this compound, further expanding its utility in both academic and industrial settings. As advancements in synthetic methods and analytical techniques continue to evolve, it is likely that we will see even more innovative uses for this versatile organic molecule.